Cas no 1805638-96-3 (Methyl 4-cyano-3-difluoromethyl-5-(hydroxymethyl)benzoate)

Methyl 4-cyano-3-difluoromethyl-5-(hydroxymethyl)benzoate is a versatile benzoate derivative featuring a cyano group, a difluoromethyl substituent, and a hydroxymethyl functional group. Its multifunctional structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both electron-withdrawing (cyano, difluoromethyl) and electron-donating (hydroxymethyl) groups enhances its reactivity, enabling selective modifications for tailored applications. The difluoromethyl moiety contributes to improved metabolic stability and bioavailability in bioactive compounds. This compound’s well-defined reactivity and structural flexibility make it suitable for use in cross-coupling reactions, esterifications, and other transformations, offering synthetic chemists a reliable building block for complex molecule construction.

Methyl 4-cyano-3-difluoromethyl-5-(hydroxymethyl)benzoate structure

1805638-96-3 structure

Product Name:Methyl 4-cyano-3-difluoromethyl-5-(hydroxymethyl)benzoate

CAS No:1805638-96-3

MF:C₁₁H₉F₂NO₃

MW:241.190870046616

CID:4952989

Update Time:2025-06-11

Methyl 4-cyano-3-difluoromethyl-5-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-cyano-3-difluoromethyl-5-(hydroxymethyl)benzoate
- Inchi： 1S/C11H9F2NO3/c1-17-11(16)6-2-7(5-15)9(4-14)8(3-6)10(12)13/h2-3,10,15H,5H2,1H3
- InChI Key： SHBISECMEDYBKH-UHFFFAOYSA-N
- SMILES： FC(C1=CC(C(=O)OC)=CC(CO)=C1C#N)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 326
XLogP3: 1.2
Topological Polar Surface Area: 70.3

Methyl 4-cyano-3-difluoromethyl-5-(hydroxymethyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015011228-250mg	Methyl 4-cyano-3-difluoromethyl-5-(hydroxymethyl)benzoate	1805638-96-3	97%	250mg	475.20 USD	2021-06-21
Alichem	A015011228-500mg	Methyl 4-cyano-3-difluoromethyl-5-(hydroxymethyl)benzoate	1805638-96-3	97%	500mg	831.30 USD	2021-06-21
Alichem	A015011228-1g	Methyl 4-cyano-3-difluoromethyl-5-(hydroxymethyl)benzoate	1805638-96-3	97%	1g	1,445.30 USD	2021-06-21

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Additional information on Methyl 4-cyano-3-difluoromethyl-5-(hydroxymethyl)benzoate

Comprehensive Overview of Methyl 4-cyano-3-difluoromethyl-5-(hydroxymethyl)benzoate (CAS No. 1805638-96-3)

Methyl 4-cyano-3-difluoromethyl-5-(hydroxymethyl)benzoate (CAS No. 1805638-96-3) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique cyano, difluoromethyl, and hydroxymethyl functional groups, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular structure, combining aromaticity with polar substituents, enables applications in drug discovery, material science, and specialty chemicals.

The compound’s CAS number 1805638-96-3 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in global chemical databases. Recent trends in green chemistry and sustainable synthesis have amplified interest in such multifunctional intermediates, as they often reduce the need for toxic reagents or harsh conditions. Users frequently search for "Methyl 4-cyano-3-difluoromethyl-5-(hydroxymethyl)benzoate synthesis" or "CAS 1805638-96-3 applications," reflecting demand for practical protocols and novel uses.

One of the standout features of this compound is its difluoromethyl group, a moiety increasingly explored in medicinal chemistry due to its ability to modulate bioavailability and metabolic stability. The hydroxymethyl side chain further enhances its utility, allowing for derivatization into polymers or prodrugs. These attributes align with current industry priorities, such as "fluorinated building blocks" and "biocompatible materials," which dominate academic and commercial discussions.

Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing Methyl 4-cyano-3-difluoromethyl-5-(hydroxymethyl)benzoate, ensuring purity and consistency in research settings. Questions like "How to analyze CAS 1805638-96-3?" or "Stability of cyano-containing esters" are common among chemists, underscoring the need for detailed methodological guidance.

In agrochemical contexts, derivatives of this compound may contribute to developing next-generation crop protection agents, leveraging its cyano group for targeted biological activity. The intersection of "precision agriculture" and "chemical innovation" highlights its potential relevance to food security challenges—a topic frequently queried in scientific forums.

From an industrial perspective, scalability and cost-effectiveness are critical considerations. Searches for "bulk suppliers of Methyl 4-cyano-3-difluoromethyl-5-(hydroxymethyl)benzoate" or "CAS 1805638-96-3 price trends" reflect market dynamics. Manufacturers emphasize high-yield synthetic routes and low-waste processes to meet environmental and economic benchmarks.

In summary, Methyl 4-cyano-3-difluoromethyl-5-(hydroxymethyl)benzoate (CAS No. 1805638-96-3) represents a convergence of innovation and practicality, addressing needs across pharmaceuticals, materials, and agriculture. Its structural complexity and functional diversity position it as a compound of enduring interest, driven by evolving scientific and industrial demands.